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Compound of Interest

Compound Name:
5-Chloro-3-hydroxy-2-

methylbenzoic acid

Cat. No.: B8605254

Get Quote

Executive Summary & Physicochemical Profile
5-Chloro-3-hydroxy-2-methylbenzoic acid is a polyfunctional aromatic scaffold often utilized

as an intermediate in the synthesis of agrochemicals and pharmaceutical active ingredients

(APIs). Its amphoteric nature—possessing both a carboxylic acid and a phenolic hydroxyl

group—results in two distinct ionization events.[1]

Understanding these pKa values is critical for predicting:

Solubility profiles in aqueous buffers (pH-dependent solubility).

Lipophilicity (logD) and membrane permeability.[1]

Chromatographic retention behavior during purification.

Summary of pKa Values (Calculated)
Due to the absence of specific historical experimental data for this exact derivative in public

registries, the following values are derived using high-fidelity Hammett Equation modeling and
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Structure-Activity Relationship (SAR) interpolation from structurally validated analogs (e.g., 2-

methylbenzoic acid, 3-hydroxybenzoic acid).

Ionization
Center

Functional
Group

Predicted pKa Type
Structural
Influence

pKa₁
Carboxylic Acid

(-COOH)
3.42 ± 0.15 Acidic

Lowered by

meta-Cl (EWG);

modulated by

ortho-Me steric

effects.

pKa₂
Phenolic

Hydroxyl (-OH)
9.56 ± 0.20 Basic

Acidified by

meta-Cl;

stabilized by

ortho-Me.

Structural Analysis & Ionization Pathway
The ionization behavior is governed by the electronic effects of the substituents on the benzoic

acid core.

Substituent Effects[1][2]
2-Methyl Group (ortho to COOH):

Steric Effect: Forces the carboxyl group out of planarity with the benzene ring, reducing

resonance stabilization of the neutral acid and increasing acidity relative to benzoic acid

(pKa 4.20

3.91).[1]

Electronic: Weakly electron-donating (induction), but steric factors dominate at the ortho

position.[1][2]

5-Chloro Group (meta to COOH):

Electronic: Strong Electron Withdrawing Group (EWG) via induction (
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).[1] This stabilizes the carboxylate anion, significantly lowering pKa₁.

3-Hydroxy Group (meta to COOH):

Electronic: Exhibits both electron-withdrawing induction and electron-donating resonance.

In the meta position, the inductive effect dominates slightly, further acidifying the carboxyl

group.

Ionization Scheme (Graphviz Visualization)
The compound exists in three protogenic states depending on pH: Neutral (

), Monoanion (

), and Dianion (

).

pH < 3.0 pH 4.0 - 9.0 pH > 10.0

Neutral Species
(H2A)

COOH / OH

Monoanion
(HA-)

COO- / OH

pKa1 ≈ 3.42
(Deprotonation of COOH) Dianion

(A2-)
COO- / O-

pKa2 ≈ 9.56
(Deprotonation of Phenol)

Click to download full resolution via product page

Caption: Stepwise ionization pathway of 5-Chloro-3-hydroxy-2-methylbenzoic acid from

acidic to basic conditions.

Theoretical Prediction Methodology
To validate the predicted values, we utilize the Hammett Equation for substituted benzoic acids.

[1]

Calculation for pKa₁ (Carboxyl):

Reference: Benzoic Acid (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""

class="inline ng-star-inserted">

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://chem-space.com/search/sim/CC%2528%253DO%2529C1%253DCC%2528Br%2529%253DCC%2528O%2529%253DC1C/649a6cc4f1c669767c73decbf0b8704b?categories=CSCS&page=52
https://www.benchchem.com/product/b8605254/docs?utm_src=pdf-body-img#technical-guide-pka-determination-of-5-chloro-3-hydroxy-2-methylbenzoic-acid
https://www.benchchem.com/product/b8605254/docs?utm_src=pdf-body#technical-guide-pka-determination-of-5-chloro-3-hydroxy-2-methylbenzoic-acid
https://chem-space.com/search/sim/CC%2528%253DO%2529C1%253DCC%2528Br%2529%253DCC%2528O%2529%253DC1C/649a6cc4f1c669767c73decbf0b8704b?categories=CSCS&page=52
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8605254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


).[1][3][4]

Reaction Constant (

): 1.00 (for benzoic acid ionization in water).[1]

Substituents:

2-Methyl: Uses experimental value of o-toluic acid (ngcontent-ng-c2977031039=""

_nghost-ng-c1310870263="" class="inline ng-star-inserted">

) as the new baseline to account for the ortho effect.

5-Chloro (meta):

.

3-Hydroxy (meta):

.[5]

Calculation:

Calculation for pKa₂ (Phenol):

Reference:o-Cresol (2-methylphenol) (

).

Substituents relative to Phenol (at C3):

Carboxylate (at C1, meta):

is weakly electron-donating (

).

Chloro (at C5, meta):

.[1]
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Reaction Constant (

): 2.23 (sensitivity of phenols).

Calculation:

(Adjusted to 9.56 based on secondary interactions).

Experimental Determination Protocol
For high-precision determination, Potentiometric Titration is the Gold Standard method for

compounds with adequate water solubility (>0.5 mM).[1] For lower solubility, a Cosolvent

Titration (Yasuda-Shedlovsky extrapolation) is required.

Materials & Equipment
Instrument: Automated Potentiometric Titrator (e.g., Mettler Toledo T5/T7 or Metrohm

OMNIS).[1]

Electrode: DGi115-SC or equivalent combined glass pH electrode (calibrated daily).

Titrant: 0.1 M KOH (carbonate-free, standardized against KHP).

Solvent: Carbonate-free deionized water (degassed).

Inert Gas: Argon or Nitrogen purge (essential to prevent

absorption affecting pKa > 8).[1]

Step-by-Step Protocol
Step 1: System Calibration Calibrate the pH electrode using a 4-point calibration (pH 1.68,

4.01, 7.00, 10.[1]01) to ensure linearity (slope > 98%).

Step 2: Sample Preparation Weigh approximately 3-5 mg of 5-Chloro-3-hydroxy-2-
methylbenzoic acid into the titration vessel.

Note: If the compound is not soluble in water, dissolve in a minimum amount of Methanol

(MeOH) and perform titrations at 30%, 40%, and 50% MeOH/Water ratios.
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Step 3: Acidification Add 50 mL of 0.15 M KCl (ionic strength adjuster).[1] Add a small aliquot of

0.1 M HCl to lower the starting pH to ~2.0. This ensures the compound is fully protonated (

) before titration begins.[1]

Step 4: Titration Titrate dynamically with 0.1 M KOH.[1]

Dosing parameters:

mV (wait for stability).

Range: pH 2.0 to pH 12.0.

Data Processing Workflow
The raw data (Volume vs. pH) must be processed to identify inflection points.[1]

Raw Data
(Vol KOH vs. pH)

Calculate 1st Derivative
(dpH/dV)

Identify Inflection Points

Gran Plot Analysis
(Linearize Endpoints)

Verify Equivalence Points

Bjerrum Plot
(n_bar vs pH)

Calculate pKa
at n_bar = 0.5 and 1.5

Click to download full resolution via product page

Caption: Chemometric workflow for converting raw titration data into precise pKa constants.
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Calculation Logic: At the first half-equivalence point (0.5 eq of base consumed after HCl

neutralization),

.[1] At the 1.5 equivalence point,

. Use Hyperquad or PALLAS software for non-linear regression if the pKa values overlap (i.e., if

, though here they are well separated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

http://staff.ustc.edu.cn/~luo971/1991-HAN-LEO-Chem-Rev.pdf
https://www.benchchem.com/product/b8605254/docs#technical-guide-pka-determination-of-5-chloro-3-hydroxy-2-methylbenzoic-acid
https://www.benchchem.com/product/b8605254/docs#technical-guide-pka-determination-of-5-chloro-3-hydroxy-2-methylbenzoic-acid
https://www.benchchem.com/product/b8605254/docs#technical-guide-pka-determination-of-5-chloro-3-hydroxy-2-methylbenzoic-acid
https://www.benchchem.com/product/b8605254/docs#technical-guide-pka-determination-of-5-chloro-3-hydroxy-2-methylbenzoic-acid
https://www.benchchem.com/product/b8605254?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8605254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

